Cas no 6141-61-3 (4-chloro-2-methylphenyl 2-chlorobenzoate)

4-chloro-2-methylphenyl 2-chlorobenzoate structure
6141-61-3 structure
Product Name:4-chloro-2-methylphenyl 2-chlorobenzoate
CAS No:6141-61-3
MF:C14H10Cl2O2
MW:281.13400220871
CID:1627237
PubChem ID:720770
Update Time:2025-04-21

4-chloro-2-methylphenyl 2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-methylphenyl 2-chlorobenzoate
    • benzoic acid, 2-chloro-, 4-chloro-2-methylphenyl ester
    • DTXSID20976970
    • ZUSWLAJYZMOXFT-UHFFFAOYSA-N
    • 6141-61-3
    • 2-Chlorobenzoic acid, 4-chloro-2-methylphenyl ester
    • (4-chloro-2-methylphenyl) 2-chlorobenzoate
    • AKOS002264828
    • Inchi: 1S/C14H10Cl2O2/c1-9-8-10(15)6-7-13(9)18-14(17)11-4-2-3-5-12(11)16/h2-8H,1H3
    • InChI Key: ZUSWLAJYZMOXFT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C)C=1)OC(C1C=CC=CC=1Cl)=O

Computed Properties

  • Exact Mass: 280.0059
  • Monoisotopic Mass: 280.0057849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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